[(3-Bromophenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate

• IUPAC Name: [2-(3-bromoanilino)-2-oxoethyl] 2-(4-ethoxyphenyl)acetate
• InChI: InChI=1S/C18H18BrNO4/c1-2-23-16-8-6-13(7-9-16)10-18(22)24-12-17(21)20-15-5-3-4-14(19)11-15/h3-9,11H,2,10,12H2,1H3,(H,20,21)
• InChI Key: WCYBCDJJEXKYSL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)OCC(=O)NC2=CC(=CC=C2)Br
• Molecular Formula: C18H18BrNO4
• Molecular Weight: 392.2 g/mol

Description

[(3-Bromophenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate, also known as Boc-L-phenylalanine ethyl ester or Boc-L-Phe-OEt, is a chemical compound used in scientific research. It is a white to off-white crystalline powder with a molecular formula of C20H22BrNO4. This compound is commonly used in the synthesis of peptides and proteins.

Scientific Research Applications

Synthesis and Chemical Properties

Research into similar compounds often focuses on their synthesis, structural analysis, and potential as intermediates in the production of more complex molecules. For example, studies on the synthesis and crystal structure of closely related compounds, such as 2-methyl-3-[(2-methylphenyl)carbamoyl]phenyl acetate, provide insights into their chemical properties and potential applications in designing new materials or drugs (Yaman et al., 2019).

Antioxidant and Biological Activities

Compounds with bromophenol structures, isolated from marine sources such as the red alga Rhodomela confervoides, have been studied for their potent antioxidant activities. These studies suggest potential applications in food and pharmaceutical fields as natural antioxidants, highlighting the significance of bromophenol derivatives in scientific research (Li et al., 2012).

Nematicidal and Antimicrobial Activities

Research on carbamate derivatives of compounds similar to “[(3-Bromophenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate” has shown promising nematicidal and antimicrobial activities. These studies are crucial for the development of new agricultural and pharmaceutical agents that can help manage pests and microbial resistance (Kumari et al., 2014).

Material Science and Organic Synthesis

The exploration of novel synthetic routes and the characterization of new compounds with unique structures contribute to advances in material science and organic synthesis. For instance, the synthesis of novel bromophenol derivatives and their evaluation as carbonic anhydrase inhibitors demonstrate the intersection of organic synthesis with biomedical research, paving the way for new therapeutic agents (Akbaba et al., 2013).